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Compound of Interest

Compound Name: 2-Azido-6-methylpyridine

CAS No.: 212182-36-0

Cat. No.: B3380946

Get Quote

Executive Safety Analysis: The "High-Energy"
Directive
Compound: 2-Azido-6-methylpyridine Formula: C₆H₆N₄ Molecular Weight: 134.14 g/mol

As a Senior Application Scientist, I must immediately draw your attention to the critical safety

parameter of this molecule: the Carbon-to-Nitrogen (C/N) Ratio.

Standard safety protocols for organic azides rely on the "Rule of Six" or the C/N ratio equation

to predict stability.[1][2]

For 2-Azido-6-methylpyridine:

Scientific Verdict: A ratio of 1.5 is significantly below the safety threshold of 3.0. This classifies

2-Azido-6-methylpyridine as a High-Energy, Potentially Explosive compound. It possesses a

high shock/friction sensitivity and thermodynamic instability. It must never be concentrated to

dryness or stored in pure form without explicit blast-proof containment.
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Personal Protective Equipment (PPE) Matrix
This is not a suggestion list; it is a barrier system designed to prevent fatal exposure or injury

from detonation.
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PPE Component Specification Scientific Justification

Primary Hand Protection

Double-gloving:1. Inner: Nitrile

(4 mil)2. Outer: Nitrile (4-8 mil)

or Laminate (Silver Shield®)

Azides are potent vasodilators

(similar to nitroglycerin) and

acute toxins. Double gloving

provides a breakthrough buffer

and allows immediate removal

of the outer layer upon

contamination without

exposing skin.

Eye & Face Protection
ANSI Z87.1 Safety Glasses +

Full Face Shield

The low C/N ratio implies a

detonation risk. Safety glasses

protect against projectiles; the

face shield protects soft

tissue/neck from thermal burns

and shrapnel.

Body Protection

Flame-Resistant (FR) Lab

Coat (Nomex or chemically

treated cotton)

Synthetic blends (polyester)

melt into skin during a flash

fire. FR cotton chars, providing

a thermal barrier.

Respiratory Protection

Fume Hood

(Primary)N95/P100

(Secondary/Emergency only)

Volatile hydrazoic acid (

) can form if the azide contacts

acid. Engineering controls

(hood) are mandatory;

respirators are for emergency

egress only.

Engineering Control Blast Shield (Polycarbonate)

Mandatory. Place between the

reaction vessel and the

operator. It directs the force of

an accidental detonation

upwards, away from the

torso/face.

Operational Protocol: Safe Handling & Synthesis
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Phase 1: Pre-Operational Calculation
Before opening the reagent bottle, verify the scale.

Limit: Do not synthesize or handle >500 mg in a single batch without a blast-proof bunker.

Solvent Selection: Never use halogenated solvents (DCM, Chloroform) with sodium azide

precursors, as they form di- and tri-azidomethane (extremely explosive).[2][3][4] Use polar

aprotic solvents (DMF, DMSO) or alcohols.

Phase 2: Experimental Workflow (Step-by-Step)
Setup:

Secure a blast shield in front of the fume hood sash.[2]

Clear the hood of all other flammables and metal spatulas (use Teflon/plastic to avoid

friction sparks).

Prepare a "Kill Vessel" (see Section 5) before starting.

Handling:

Weighing: If solid, weigh into a plastic boat. Do not scrape crystals; static discharge can

initiate detonation.

Transfer: Dissolve immediately. Handle 2-Azido-6-methylpyridine primarily as a dilute

solution (<1 M).[1]

Reaction Monitoring:

Use TLC or LC-MS.

CRITICAL: Do not use metal needles to scrape the bottom of the vial.

Isolation (The Danger Zone):

NEVER concentrate to dryness on a rotary evaporator.[2] The concentration of the high-

energy azide increases the explosion probability exponentially.
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Solvent Exchange: If solvent removal is necessary, use a stream of nitrogen to reduce

volume, but always leave a "heel" of solvent. Keep the compound wet.

Phase 3: Storage
Condition: Store as a solution (e.g., in Toluene or Ether) at -20°C.

Container: Plastic (HDPE/PP) or Teflon-taped glass. Avoid ground glass joints (friction

hazard).[5]

Labeling: "DANGER: HIGH ENERGY AZIDE. DO NOT CONCENTRATE."

Visualization: Safety Decision Logic
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Start: Handling 2-Azido-6-methylpyridine

Calculate C/N Ratio
(6 C / 4 N = 1.5)

Is Ratio < 3.0?

HIGH RISK PROTOCOL
1. Blast Shield REQUIRED

2. Max Scale < 500mg
3. Store as Solution

Yes (Unstable)

Standard Protocol
(Not Applicable Here)

No

Experimental Execution
(No Metal Spatulas, No Halogenated Solvents)

Quench / Disposal

Click to download full resolution via product page

Figure 1: Decision logic for handling high-energy organic azides based on C/N stoichiometry.

Disposal & Deactivation Plan (The "Kill Step")
Never dispose of active organic azides down the drain or in general solvent waste. You must

chemically deactivate the azide functionality.

Method A: Phosphine Reduction (Staudinger Reduction)
This is the preferred, gentle method for organic azides.
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Reagent: Triphenylphosphine (

).

Protocol: Add 1.5 equivalents of

to the azide solution.

Mechanism: The azide converts to an iminophosphorane, which hydrolyzes to the

corresponding amine (2-Amino-6-methylpyridine) and triphenylphosphine oxide.

Result: The explosive azide group is removed. The resulting amine can be disposed of in

standard organic waste streams.

Method B: Chemical Waste Tagging
If chemical reduction is not feasible:

Collect the azide solution in a dedicated HDPE bottle.

Labeling: "HIGH HAZARD: ORGANIC AZIDE (EXPLOSIVE). DO NOT CONSOLIDATE."

Contact your EHS department for immediate pickup. Do not store long-term.

Emergency Response
Scenario Immediate Action

Spill (Liquid)

1. Evacuate area immediately.2. Do not wipe dry

(friction).3. Cover with sand/vermiculite soaked

in 10% ceric ammonium nitrate (oxidizer) or

simple water to keep wet.4. Call EHS.

Skin Exposure

1. Flush with water for 15 minutes.2. Do not

scrub (increases absorption).3. Seek medical

attention (monitor for hypotension/azide

toxicity).

Fire

1. Do not fight the fire. Azides can detonate

under heat.2. Pull alarm and evacuate.3. Inform

firefighters of "Explosive Azide Risk".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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